Cas no 583037-11-0 (2,4-Heptanediol, 3,6-dimethyl-)

• Product Name: 2,4-Heptanediol, 3,6-dimethyl-
• CAS No: 583037-11-0
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 1609936
• Update Time: 2024-08-30

2,4-Heptanediol, 3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptanediol, 3,6-dimethyl-

• Inchi： 1S/C9H20O2/c1-6(2)5-9(11)7(3)8(4)10/h6-11H,5H2,1-4H3
• InChI Key： DBUMXMRAMFBFKM-UHFFFAOYSA-N
• SMILES： CC(O)C(C)C(O)CC(C)C

Computed Properties

• Exact Mass: 160.1464

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 237.1±8.0 °C(Predicted)
• PSA: 40.46
• pka: 14.92±0.20(Predicted)